Cas no 1805068-85-2 (Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate
• CAS No: 1805068-85-2
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4888503
• Update Time: 2025-11-03

Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)4-5(12(15)16)3(6(9)10)2-11-7(4)13/h2,6H,1H3,(H,11,13)
• InChI Key： PJYZXQCBPDZZSG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C(=O)OC)=C1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate

Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate: A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate, with the CAS number 1805068-85-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule features a pyridine ring with substituents that include a methyl group, a difluoromethyl group, a hydroxyl group, and a nitro group. These functional groups contribute to its versatile chemical reactivity and physical properties.

Recent studies have highlighted the importance of pyridine derivatives in various chemical reactions, particularly in the synthesis of bioactive compounds. The presence of the nitro group in this compound introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for exploring redox reactions and electron transfer mechanisms. Additionally, the hydroxyl group enhances the compound's solubility in polar solvents, facilitating its use in aqueous-based chemical processes.

The synthesis of Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient transformations, reducing reaction times and minimizing by-products. These improvements underscore the compound's feasibility for large-scale production in industrial settings.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to interact with biological systems through hydrogen bonding and π-π interactions makes it a valuable tool in drug design. Furthermore, its fluorinated substituent enhances metabolic stability, which is a critical factor in determining a drug's efficacy and safety profile. Recent studies have explored its potential as an anti-inflammatory agent, with encouraging results indicating its ability to modulate inflammatory pathways.

The environmental impact of this compound is another area of active research. Its biodegradability and toxicity profiles are being assessed to ensure sustainable use in various industries. Preliminary findings suggest that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals used in agriculture and pharmaceuticals.

In conclusion, Methyl 5-(difluoromethyl)-2-hydroxy-4-nitropyridine-3-carboxylate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and materials science.